Cas no 2138054-47-2 (3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138054-47-2
• MF: C₂₂H₃₇NO₂
• MW: 347.534686803818
• CID: 6599096
• PubChem ID: 165497499
• Update Time: 2025-10-29

3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159943
• 3-{[3-(benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 2138054-47-2
• 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C22H37NO2/c1-5-22(2,3)20-13-12-19(24)16-21(20)23(4)14-9-15-25-17-18-10-7-6-8-11-18/h6-8,10-11,19-21,24H,5,9,12-17H2,1-4H3
• InChI Key： YMXZORKDYKXYJX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(C)CCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.282429423g/mol
• Monoisotopic Mass: 347.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138054-47-2 and Product Name: 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

The compound with the CAS number 2138054-47-2 and the product name 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in pharmaceutical development and therapeutic interventions. The molecular structure, featuring a cyclohexane core substituted with various functional groups, suggests a multifaceted role in biochemical interactions.

At the heart of this compound's functionality lies its unique arrangement of substituents. The presence of a benzyloxy group at the propyl chain and a methylamino moiety at the cyclohexane ring introduces specific chemical properties that make it a candidate for drug design. The (2-methylbutan-2-yl) substituent further enhances its structural complexity, potentially influencing its solubility, stability, and bioavailability. These features are critical in determining its efficacy as a therapeutic agent.

Recent research in medicinal chemistry has highlighted the importance of such structurally diverse compounds in developing novel treatments for various diseases. The 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol molecule, with its intricate architecture, is being explored for its potential role in modulating biological pathways. Studies have shown that compounds with similar structural motifs can interact with target proteins and enzymes, leading to therapeutic effects.

In particular, the benzyloxy group is known for its ability to enhance binding affinity and metabolic stability, while the methylamino moiety can contribute to pharmacological activity by influencing receptor interactions. The (2-methylbutan-2-yl) group adds another layer of complexity, potentially affecting the compound's pharmacokinetic profile. These interactions are crucial for designing drugs that are not only effective but also well-tolerated by the body.

Current research in pharmaceutical chemistry emphasizes the need for innovative molecules that can address unmet medical needs. The compound in question has been synthesized and characterized using state-of-the-art techniques, ensuring its purity and structural integrity. Analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure.

The synthesis of this compound involves multi-step organic reactions, showcasing the expertise of chemists in constructing complex molecules. Each step is meticulously planned to ensure high yield and minimal byproduct formation. The use of advanced catalytic systems has further improved the efficiency of these synthetic routes, making it feasible to produce larger quantities for further studies.

One of the most promising applications of this compound is in the field of neuropharmacology. Preliminary studies suggest that it may have effects on neurotransmitter systems, potentially making it useful in treating neurological disorders. The cyclohexane core provides a stable scaffold that can be modified to target specific receptors or enzymes involved in neural signaling.

Additionally, the compound's structural features make it a candidate for developing antineoplastic agents. Cancer research has identified several targets where modulating protein-protein interactions can lead to tumor suppression. The 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol molecule's ability to interact with such targets is being investigated through computational modeling and experimental validation.

In vitro studies have already demonstrated interesting biological activities of this compound. It exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress, which are key factors in many chronic diseases. These findings have prompted researchers to explore its potential as an anti-inflammatory or antioxidant agent.

The development of new drugs is a lengthy process that involves extensive testing to ensure safety and efficacy. However, compounds like this one serve as valuable starting points for further research. By understanding their mechanisms of action and optimizing their structures, scientists can develop next-generation therapeutics that address complex diseases more effectively.

The integration of computational chemistry into drug discovery has accelerated the process significantly. Molecular docking studies have been conducted to predict how this compound might interact with biological targets at the atomic level. These simulations provide insights into binding affinities and potential side effects, guiding experimental design.

In conclusion, the compound with CAS No. 2138054-47-2 and product name 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a significant contribution to chemical and biomedical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in pharmaceutical development. As research continues, we can expect more insights into its potential applications and mechanisms of action.